Cas no 1172368-08-9 (1-ethyl-5-methyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide)

• Product Name: 1-ethyl-5-methyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide
• CAS No: 1172368-08-9
• MF: C₁₈H₁₈N₄OS
• MW: 338.426722049713
• CID: 5894874
• PubChem ID: 25855617
• Update Time: 2025-06-26

1-ethyl-5-methyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-1-ethyl-5-methylpyrazole-3-carboxamide
• 1-ethyl-5-methyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide
• 1172368-08-9
• N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide
• F5128-0174
• VU0636864-1
• AKOS024499807
• SR-01000921245-1
• SR-01000921245

• Inchi： 1S/C18H18N4OS/c1-3-22-11(2)10-14(21-22)17(23)20-18-19-16-13-7-5-4-6-12(13)8-9-15(16)24-18/h4-7,10H,3,8-9H2,1-2H3,(H,19,20,23)
• InChI Key： YKMQVTUMJBVCAF-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=CC(C(NC2=NC3C4=CC=CC=C4CCC=3S2)=O)=N1

Computed Properties

• Exact Mass: 338.12013238g/mol
• Monoisotopic Mass: 338.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles

Additional information on 1-ethyl-5-methyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide

Comprehensive Analysis of 1-ethyl-5-methyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide (CAS No. 1172368-08-9)

The compound 1-ethyl-5-methyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide, identified by its CAS No. 1172368-08-9, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. This molecule combines a pyrazole core with a naphthothiazole moiety, creating a unique structural framework that has garnered attention for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which could lead to breakthroughs in targeting specific enzymes or receptors.

In recent years, the demand for novel heterocyclic compounds like 1-ethyl-5-methyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide has surged, driven by advancements in high-throughput screening and computational chemistry. The compound's CAS No. 1172368-08-9 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its structural complexity and functional groups make it a candidate for studying kinase inhibition, anti-inflammatory effects, and other therapeutic mechanisms. This aligns with the growing focus on precision medicine and targeted therapies in the pharmaceutical industry.

One of the key features of 1-ethyl-5-methyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide is its naphthothiazole component, which is known for its electron-rich aromatic system. This property enhances the compound's ability to participate in π-π stacking and hydrogen bonding, critical for binding to biological targets. The pyrazole ring further contributes to its stability and solubility, making it suitable for in vitro and in vivo studies. Researchers exploring structure-activity relationships (SAR) often prioritize such compounds to optimize drug-like properties and pharmacokinetics.

The synthesis of 1-ethyl-5-methyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. Its CAS No. 1172368-08-9 serves as a unique identifier in chemical databases, facilitating collaboration and data sharing among scientists. The compound's molecular weight and logP value are also critical parameters for researchers evaluating its drug-likeness and bioavailability. These metrics are often discussed in forums and publications focused on medicinal chemistry optimization.

Beyond its pharmaceutical potential, 1-ethyl-5-methyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide has also attracted interest in material science. Its conjugated system and thiazole ring make it a candidate for developing organic semiconductors or fluorescent probes. This versatility underscores the compound's value across multiple disciplines, from life sciences to nanotechnology. As the scientific community continues to explore its applications, the CAS No. 1172368-08-9 remains a pivotal reference point for ongoing studies.

In conclusion, 1-ethyl-5-methyl-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-1H-pyrazole-3-carboxamide (CAS No. 1172368-08-9) exemplifies the intersection of organic chemistry and biomedical innovation. Its intricate structure and diverse functionalities position it as a promising subject for future research, particularly in areas like drug design and functional materials. As interest in small-molecule therapeutics grows, this compound is likely to remain a focal point for scientists and industry professionals alike.